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Experimental & Quantitative Data

For research purposes, the following table consolidates the key quantitative and experimental findings

available from the literature.

Parameter
Experimental
Data

Context / Model

IC₅₀ (FXa in plasma) 53 nM Human platelet-poor plasma [1]

IC₅₀ (FXa in plasma) 32 nM Rat platelet-poor plasma [1]

IC₅₀ (Prothrombinase) 51 nM In vitro reconstituted human system (FXa, calcium,
washed platelets) [1]

IC₅₀ (Thrombin
Generation)

19 nM Rat model of balloon injury on injured aortas surface
[1]

Mechanism of Action and Workflow

As a direct Factor Xa inhibitor, Letaxaban acts in the common pathway of the coagulation cascade. The

following diagram illustrates its target and the conceptual workflow for studying its effects, from in vitro
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assays to in vivo models.
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Research Context and Development Status

Strategic Rationale: Letaxaban was part of a generation of investigational drugs developed
following the success of early direct thrombin and FXa inhibitors. The goal was to find oral

anticoagulants that could overcome drawbacks of older therapies [2].
Status as an Investigational Compound: The development of Letaxaban for Acute Coronary

Syndrome was active in Phase 2 trials as of March 2008 across multiple countries [3]. However, its
presence in recent literature is primarily in reviews of historical pipeline compounds or as a reference

in structural studies, indicating that its clinical development has likely been discontinued [2] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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